1-Cyclopentyl-3-(5-(2-fluorobenzoyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)urea

• IUPAC Name: 1-cyclopentyl-3-[5-(2-fluorobenzoyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]urea
• InChI: InChI=1S/C19H21FN4O2S/c20-14-8-4-3-7-13(14)17(25)24-10-9-15-16(11-24)27-19(22-15)23-18(26)21-12-5-1-2-6-12/h3-4,7-8,12H,1-2,5-6,9-11H2,(H2,21,22,23,26)
• InChI Key: BHWNHYCZGTWBFT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)NC2=NC3=C(S2)CN(CC3)C(=O)C4=CC=CC=C4F
• Molecular Formula: C19H21FN4O2S
• Molecular Weight: 388.5 g/mol
• CAS No.: 1396877-56-7

Description

1-Cyclopentyl-3-(5-(2-fluorobenzoyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)urea is a useful research compound. Its molecular formula is C19H21FN4O2S and its molecular weight is 388.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds is a key area of application for compounds similar to 1-Cyclopentyl-3-(5-(2-fluorobenzoyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)urea. These processes involve cyclization reactions and the formation of novel rings, which are fundamental in the development of new pharmaceuticals and materials. For example, the facile synthesis of 2-Aminothiazolo[5,4-b]-pyridines through cyclization of thioureas highlights the importance of such compounds in generating new heterocyclic structures with potential biological activities (Hae-Young Park Choo et al., 2005).

Antimicrobial and Anticancer Agents

Compounds structurally related to this compound have been explored for their antimicrobial and anticancer properties. The modification of similar molecules has led to the identification of derivatives with potent antiproliferative activities against various cancer cell lines, indicating the therapeutic potential of such compounds (Xiao-meng Wang et al., 2015). Additionally, the synthesis and biological activities of novel 1,2,4-triazole derivatives, which include investigations into their antimicrobial effects, further underscore the utility of these compounds in developing new treatments (K. Shrivastva et al., 2010).

Development of Fluorescent Dyes and Materials

Another significant application of such compounds is in the development of fluorescent dyes and materials. The synthesis of novel dimethine cyanine dyes through the reaction with urea and its derivatives illustrates the role of these compounds in creating materials with potential applications in imaging and diagnostics (A. Koraiem et al., 1991).

Selective Extraction Agents

Furthermore, derivatives of this compound have been explored as selective extraction agents, particularly in the separation of americium(III) from europium(III), demonstrating the compound's potential in nuclear waste management and recycling processes (M. Hudson et al., 2006).